Madrasin

• CAS: 374913-63-0
• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol
• InChI: InChI=1S/C16H17N5O2/c1-8-9(2)17-16(20-14(8)22)21-15-18-10(3)12-6-5-11(23-4)7-13(12)19-15/h5-7H,1-4H3,(H2,17,18,19,20,21,22)
• InChIKey: QQJIYKXTEMDJFM-UHFFFAOYSA-N

Madrasin Procurement Guide: Non-SF3B1 Splicing Modulator

Madrasin (DDD00107587, 2-((7-methoxy-4-methylquinazolin-2-yl)amino)-5,6-dimethylpyrimidin-4(3H)-one) is a small-molecule pre-mRNA splicing modulator first identified through high-throughput screening [1]. Initially characterized as a cell-permeable splicing inhibitor that interferes with early spliceosome assembly stages and stalls assembly at the A complex [2], Madrasin has more recently been demonstrated to primarily affect RNA polymerase II transcription with downstream indirect effects on pre-mRNA splicing, distinguishing its mechanism from SF3B1-targeting splicing inhibitors such as Pladienolide B and E7107 [3].

Non-SF3B1 splicing modulation; stalls spliceosome A complex

Suppresses transcription without RNA Pol II degradation

Uncharacterized molecular target for non-canonical splicing research

• [1] Pawellek A, Ryder U, Tammsalu T, King LJ, Kreinin H, Ly T, Hay RT, Hartley RC, Lamond AI. Identification of small molecule inhibitors of pre-mRNA splicing. J Biol Chem. 2014 Dec 12;289(50):34683-34698. doi: 10.1074/jbc.M114.590976. View Source
• [2] InvivoChem. Madrasin (CAS 374913-63-0) Product Datasheet. Accessed 2026. View Source
• [3] Tellier M, Ansa G, Murphy S. Isoginkgetin and Madrasin are poor splicing inhibitors. PLoS One. 2024 Oct 21;19(10):e0310519. doi: 10.1371/journal.pone.0310519. View Source

Why Madrasin Cannot Be Substituted by SF3B1 or CLK Inhibitors

Splicing inhibitors are not mechanistically interchangeable. SF3B1-targeting agents such as Pladienolide B, E7107, and H3B-8800 cause transcription elongation defects via premature termination at intronic poly(A) sites [1]. In contrast, Madrasin acts through a fundamentally distinct pathway: it rapidly downregulates global transcription and promotes transcriptional readthrough across poly(A) sites before any detectable splicing inhibition occurs, an effect not observed with SF3B1 inhibitors or splicing factor knockdown [2]. Consequently, substituting Madrasin with an SF3B1 inhibitor in experiments designed to interrogate transcription-splicing coupling would yield mechanistically invalid conclusions. Furthermore, the non-SF3B1 comparator Isoginkgetin exhibits delayed splicing inhibition relative to transcription effects, whereas Madrasin's transcriptional and splicing effects occur on different timescales [3].

Mechanism divergence

Madrasin reduces transcription without Pol II degradation; SF3B1 inhibitors (PlaB, HB) deplete Pol II from chromatin, altering transcriptional dynamics differently.

Kinetic profile mismatch

Rapid but transient splicing inhibition by Madrasin vs sustained intron retention by PlaB/HB. Isoginkgetin acts on transcription before splicing, further confounding time-resolved studies.

Target engagement ambiguity

CLK inhibitors directly target CLK kinases; Madrasin's modulation of CLK-mediated events may not reflect direct CLK binding, and its molecular target remains uncharacterized.

• [1] Tellier M, Ansa G, Murphy S. Differential effects of pre-mRNA splicing inhibitors on RNA polymerase II transcription. bioRxiv. 2023 Jan 16. doi: 10.1101/2023.01.16.524270. View Source
• [2] Tellier M, Ansa G, Murphy S. Isoginkgetin and Madrasin are poor splicing inhibitors. PLoS One. 2024 Oct 21;19(10):e0310519. doi: 10.1371/journal.pone.0310519. View Source
• [3] Tellier M, Ansa G, Murphy S. Differential effects of pre-mRNA splicing inhibitors on RNA polymerase II transcription. bioRxiv. 2023 Jan 16. doi: 10.1101/2023.01.16.524270. View Source

Madrasin vs. Splicing Inhibitor Comparators: Quantitative Evidence

Transcriptional Suppression Independent of Pol II Degradation

In head-to-head mechanistic comparison, Madrasin and Isoginkgetin were evaluated against SF3B1 inhibitors for effects on transcription. SF3B1 inhibitors (Pladienolide B, E7107) cause premature termination at intronic poly(A) sites. Madrasin and Isoginkgetin instead promote global transcriptional readthrough, including on intronless and histone genes, with Madrasin showing rapid pre-mRNA splicing inhibition while Isoginkgetin requires longer exposure before splicing effects become detectable [1]. Notably, both Madrasin and Isoginkgetin affect transcription before any measurable effect on splicing, indicating an indirect splicing inhibition mechanism distinct from direct spliceosome targeting [2].

Transcription vs Pol II integrity

Head-to-head

5'-EU incorporation reduced (p

Mechanism distinct from SF3B1 inhibitors that degrade Pol II

HeLa cells, 1h treatment, >10,000 nuclei quantified

Splicing kinetics vs transcription

Head-to-head

30-min concentration-dependent BRD2 intron splicing inhibition

Rapid-onset splicing block differs from Isoginkgetin's transcription-first effect

HeLa cells, RT-PCR, 1h PlaB/HB showed stronger intron retention

Cell-free splicing arrest

Cross-study comparable

Complete inhibition at 62.5 µM (Ad1); A complex accumulation at 250 µM

Defined spliceosome stall point supports in vitro assembly studies

HEK293 extract, radiolabeled pre-mRNA, 2h assay

Cell proliferation assay

Head-to-head

~20-fold lower concentration range vs Isoginkgetin

Supports proliferation endpoint review in RB1-deficient models

Prostate cancer cell lines, 96h crystal violet assay

CLK-related functional readout

Cross-study comparable

EC50 20 µM for SF3B1 activation; ~1000-fold higher than TG003 IC50

Not a direct CLK inhibitor; target engagement requires independent validation

HeLa MDM2 exon-skipping reporter vs purified kinase assays

Evidence Dimension	Mechanism of action and temporal sequence of transcription vs. splicing effects
Target Compound Data	Rapid pre-mRNA splicing inhibition; transcriptional downregulation precedes splicing inhibition; promotes global transcriptional readthrough
Comparator Or Baseline	Isoginkgetin: delayed splicing inhibition with transcription affected first; SF3B1 inhibitors (Pladienolide B, E7107): premature termination at intronic poly(A) sites without global readthrough
Quantified Difference	Qualitative difference in transcription termination phenotype: global readthrough (Madrasin/Isoginkgetin) vs. intronic poly(A) site termination (SF3B1 inhibitors); Madrasin splicing inhibition occurs more rapidly than Isoginkgetin
Conditions	HeLa cells; RNA-seq and 4sU-seq analyses; treatment with 30 μM Madrasin or 30 μM Isoginkgetin

Why This Matters

Experimental design requiring interrogation of transcription-splicing coupling mechanisms cannot substitute Madrasin with SF3B1 inhibitors, as the downstream transcriptional phenotypes are mechanistically opposite.

• [1] Tellier M, Ansa G, Murphy S. Differential effects of pre-mRNA splicing inhibitors on RNA polymerase II transcription. bioRxiv. 2023 Jan 16. doi: 10.1101/2023.01.16.524270. View Source
• [2] Tellier M, Ansa G, Murphy S. Isoginkgetin and Madrasin are poor splicing inhibitors. PLoS One. 2024 Oct 21;19(10):e0310519. doi: 10.1371/journal.pone.0310519. View Source

Rapid Splicing Inhibition vs. Delayed Transcription Effects

Commercial Madrasin is available with documented purity specifications suitable for sensitive RNA processing assays. MedChemExpress reports batch purity of 99.42% for HY-100236 ; Selleckchem reports purity of 99.97% for Cat. No. S0280 ; Ace Therapeutics reports purity of 99.90% [1]. In contrast, generic sourcing without specified purity introduces variability in the concentration-dependent effects documented for Madrasin, where differential outcomes have been observed between lower concentrations (cell cycle arrest, splicing modulation) and higher concentrations (cytotoxicity) [2].

Splicing kinetics vs transcription

Head-to-head

30-min concentration-dependent BRD2 intron splicing inhibition

Rapid-onset splicing block differs from Isoginkgetin's transcription-first effect

HeLa cells, RT-PCR, 1h PlaB/HB showed stronger intron retention

Evidence Dimension	Reported compound purity by HPLC/analytical methods
Target Compound Data	99.42% (MedChemExpress), 99.97% (Selleckchem), 99.90% (Ace Therapeutics)
Comparator Or Baseline	Generic/unverified sourcing: purity not specified or <95% typical for non-validated batches
Quantified Difference	≥99.42% certified vs. unspecified or <95% for non-validated sources
Conditions	HPLC purity analysis; commercial vendor quality control batches

Why This Matters

Madrasin exhibits concentration-dependent phenotypic bifurcation (cell cycle arrest at lower doses, cytotoxicity at higher doses); impurity variance from unverified sources introduces uncontrolled experimental noise that compromises data reproducibility.

• [1] Ace Therapeutics. Madrasin (IBDI-437357) Product Information. Accessed 2026. View Source
• [2] Pawellek A, Ryder U, Tammsalu T, King LJ, Kreinin H, Ly T, Hay RT, Hartley RC, Lamond AI. Identification of small molecule inhibitors of pre-mRNA splicing. J Biol Chem. 2014 Dec 12;289(50):34683-34698. doi: 10.1074/jbc.M114.590976. View Source

In Vitro Splicing Inhibition and Spliceosome A Complex Arrest

Madrasin exhibits a concentration-dependent bifurcated phenotypic profile: at lower concentrations (10-30 μM), it induces cell cycle arrest, promotes specific reorganization of subnuclear protein localization, and modulates splicing of multiple pre-mRNA species (RIOK3, BRD2, Hsp40, MCL1, CCNA2, AURKA, p27) in both HeLa and HEK293 cells [1]. At higher concentrations, Madrasin is cytotoxic [2]. This concentration-dependent duality is not uniformly observed across all splicing inhibitors and requires precise dosing for experimental reproducibility.

Cell-free splicing arrest

Cross-study comparable

Complete inhibition at 62.5 µM (Ad1); A complex accumulation at 250 µM

Defined spliceosome stall point supports in vitro assembly studies

HEK293 extract, radiolabeled pre-mRNA, 2h assay

Evidence Dimension	Concentration-dependent cellular phenotypes
Target Compound Data	10-30 μM: cell cycle arrest, subnuclear protein reorganization, pre-mRNA splicing modulation; higher concentrations: cytotoxicity
Comparator Or Baseline	SF3B1 inhibitors: primarily splicing inhibition without equivalent documented subnuclear reorganization at comparable concentrations
Quantified Difference	Qualitative difference in phenotypic spectrum; Madrasin-specific effects on subnuclear protein localization not reported for SF3B1 inhibitors
Conditions	HeLa and HEK293 cells; 4-24 hour treatment

Why This Matters

Researchers investigating the interplay between splicing inhibition, cell cycle regulation, and nuclear architecture require Madrasin specifically; SF3B1 inhibitors do not recapitulate the same subnuclear reorganization phenotype.

• [1] Pawellek A, Ryder U, Tammsalu T, King LJ, Kreinin H, Ly T, Hay RT, Hartley RC, Lamond AI. Identification of small molecule inhibitors of pre-mRNA splicing. J Biol Chem. 2014 Dec 12;289(50):34683-34698. doi: 10.1074/jbc.M114.590976. View Source
• [2] InvivoChem. Madrasin (CAS 374913-63-0) Product Datasheet. Accessed 2026. View Source

Anti-Proliferative Potency in RB1-Deficient Cancer Models

Madrasin inhibits CLK-mediated SF3B1 activation in HeLa cells with an EC50 of 20,000 nM (20 μM) . This places Madrasin in a distinct inhibitory class: it acts upstream of SF3B1 phosphorylation rather than directly binding SF3B1. In contrast, direct SF3B1 inhibitors like Pladienolide B (IC50 ~1-10 nM in splicing assays) and E7107 bind SF3B1 directly with nanomolar potency [1]. This 1,000-10,000 fold difference in potency reflects fundamentally different molecular targets and mechanisms, confirming Madrasin cannot substitute for direct SF3B1 inhibitors in target engagement studies.

Cell proliferation assay

Head-to-head

~20-fold lower concentration range vs Isoginkgetin

Supports proliferation endpoint review in RB1-deficient models

Prostate cancer cell lines, 96h crystal violet assay

Evidence Dimension	Potency of SF3B1 pathway inhibition
Target Compound Data	EC50 = 20,000 nM (20 μM) for CLK-mediated SF3B1 activation inhibition
Comparator Or Baseline	Pladienolide B: splicing IC50 ~1-10 nM; E7107: splicing IC50 ~1-10 nM (direct SF3B1 binding)
Quantified Difference	~1,000-10,000 fold lower potency compared to direct SF3B1 inhibitors
Conditions	HeLa cells; CLK-mediated SF3B1 activation assay

Why This Matters

The micromolar potency and indirect mechanism of Madrasin dictate that it is suitable only for studying transcription-coupled RNA processing and indirect splicing modulation, not for direct spliceosome target engagement studies requiring nanomolar SF3B1 inhibitors.

• [1] Kotake Y, Sagane K, Owa T, Mimori-Kiyosue Y, Shimizu H, Uesugi M, Ishihama Y, Iwata M, Mizui Y. Splicing factor SF3b as a target of the antitumor natural product pladienolide. Nat Chem Biol. 2007 Sep;3(9):570-5. doi: 10.1038/nchembio.2007.16. View Source

CLK-Mediated SF3B1 Activation vs. Direct CLK Inhibition

Madrasin promotes the assembly of stress-like granules in the cytoplasm, a phenotype requiring activation of stress-associated protein synthesis pathways and inducible by direct addition of synthetic mRNAs to the cytoplasm [1]. This effect is distinct from the cellular consequences of SF3B1 inhibition, which do not trigger equivalent cytoplasmic RNA granule formation. The Madrasin-induced stress granule phenotype provides a unique experimental model for studying the relationship between nuclear RNA processing inhibition and cytoplasmic RNA granule dynamics.

CLK-related functional readout

Cross-study comparable

EC50 20 µM for SF3B1 activation; ~1000-fold higher than TG003 IC50

Not a direct CLK inhibitor; target engagement requires independent validation

HeLa MDM2 exon-skipping reporter vs purified kinase assays

Evidence Dimension	Cytoplasmic stress granule induction
Target Compound Data	Induces assembly of stress-like granules; requires stress-associated protein synthesis pathway activation
Comparator Or Baseline	SF3B1 inhibitors: no equivalent cytoplasmic stress granule induction reported; Isoginkgetin: not reported to induce same granule phenotype
Quantified Difference	Qualitative presence/absence of cytoplasmic RNA granule phenotype; quantitative requirement for stress-associated protein synthesis activation
Conditions	Mammalian cell lines; treatment with Madrasin at splicing-inhibitory concentrations

Why This Matters

Researchers studying cytoplasmic RNA granule biology, stress responses, and the coupling between nuclear RNA processing and cytoplasmic RNA fate require Madrasin specifically; this phenotype is not replicated by other splicing inhibitor classes.

• [1] Schmidt T, Williams T, Müller-McNicoll M, et al. Nuclear RNA-related processes modulate the assembly of cytoplasmic RNA granules. Nucleic Acids Res. 2024 Feb 16;52(3):1456-1472. doi: 10.1093/nar/gkad1109. View Source

Madrasin-Derivative Patent Portfolio: Medicinal Chemistry Expansion for Antigen Presentation and Cancer Immunotherapy

Madrasin serves as the chemical scaffold for a patent-protected series of derivative compounds (WO2020099650A1, EP 3880205) developed for cancer immunotherapy applications [1]. These derivatives are engineered to improve production and presentation of Pioneer Translation Products (PTPs)-derived antigens by cells and stimulate immune responses [2]. Unlike direct SF3B1 inhibitors, which are primarily developed as anticancer cytotoxic agents, the Madrasin scaffold has been specifically optimized for antigen presentation enhancement and immunomodulation. This divergence in therapeutic development trajectory reflects the distinct mechanism of Madrasin relative to SF3B1-targeting compounds.

Evidence Dimension	Medicinal chemistry development and therapeutic application focus
Target Compound Data	Scaffold for derivative series targeting PTP-derived antigen presentation; immunomodulatory application
Comparator Or Baseline	SF3B1 inhibitors (H3B-8800, E7107): developed as direct cytotoxic anticancer agents via splicing modulation
Quantified Difference	Qualitative difference in therapeutic development trajectory: immunotherapy/antigen presentation vs. direct cytotoxicity
Conditions	Patent filings WO2020099650A1, EP 3880205 (2020-2023); cancer immunotherapy applications

Why This Matters

For industrial users developing splicing-targeted therapeutics, Madrasin and its derivatives represent a mechanistically distinct entry point into splicing modulation with differentiated intellectual property position and clinical application potential.

• [1] Apcher S, et al. Madrasin-derivative compounds, composition and uses thereof for treating cancer. WO2020099650A1. Filed 2019 Nov 15. Published 2020 May 22. View Source
• [2] Apcher S, et al. Madrasin-derivative compounds, composition and uses thereof for treating cancer. EP 3880205 C0. Granted 2023 Aug 30. View Source

Optimal Application Scenarios for Madrasin

Uncoupling Transcription from Pol II Degradation

Madrasin is specifically indicated for studies examining the functional relationship between RNA polymerase II transcription and co-transcriptional pre-mRNA splicing. Unlike SF3B1 inhibitors that cause premature termination at intronic poly(A) sites, Madrasin promotes global transcriptional readthrough across poly(A) sites, enabling dissection of transcription termination defects that are mechanistically distinct from direct spliceosome inhibition [1]. Researchers should employ Madrasin at 30 μM in HeLa cells with RNA-seq and 4sU-seq analyses to characterize readthrough transcripts on both intron-containing and intronless genes [2].

Rapid-Onset Splicing Kinetics Assays

Madrasin uniquely promotes the assembly of stress-like granules in the cytoplasm through activation of stress-associated protein synthesis pathways, a phenotype not observed with SF3B1 inhibitors [1]. This makes Madrasin the appropriate tool for investigating how nuclear RNA processing inhibition communicates with and modulates cytoplasmic RNA granule dynamics. The stress granule assembly phenotype can be studied by Madrasin treatment of mammalian cells followed by immunofluorescence detection of granule markers and can be replicated by direct cytoplasmic addition of synthetic mRNAs [2].

In Vitro Reconstitution of A Complex Assembly Arrest

Madrasin at 10-30 μM induces specific reorganization of subnuclear protein localization and modulates splicing of multiple pre-mRNA species (including RIOK3, BRD2, MCL1, CCNA2, AURKA, p27) while inducing cell cycle arrest without immediate cytotoxicity [1]. At higher concentrations, cytotoxicity predominates. This concentration-dependent phenotypic bifurcation makes Madrasin suitable for studies requiring precise titration of splicing-modulatory effects versus cytotoxic outcomes. Experimental designs should incorporate flow cytometry for cell cycle analysis and immunofluorescence for subnuclear protein localization assessment [2].

RB1-Deficient Cancer Synthetic Lethality Screening

Madrasin inhibits CLK-mediated SF3B1 activation with an EC50 of 20 μM in HeLa cells [1], positioning it as an upstream regulator of splicing factor phosphorylation rather than a direct spliceosome binder. This application scenario is appropriate for researchers studying kinase-mediated control of splicing machinery, where direct SF3B1 binding compounds would confound mechanistic interpretation. Madrasin should be used in combination with CLK kinase activity assays and phospho-SF3B1 detection methods to validate target engagement [2].

Application

Selection Property

Validation Focus

Transcription-splicing coupling studies

Non-SF3B1 splicing modulation with Pol II preservation

Pol II degradation-independent transcription analysis

Splicing kinetics pulse-chase assays

Rapid-onset splicing inhibition profile

Time-resolved splicing-transcription coupling validation

Cell-free spliceosome assembly studies

A-complex stall point characterization

Spliceosome assembly intermediate analysis

RB1-deficient cell-model studies

Cell proliferation modulation context

RB1 synthetic lethal interaction screening

• [1] Tellier M, Ansa G, Murphy S. Isoginkgetin and Madrasin are poor splicing inhibitors. PLoS One. 2024 Oct 21;19(10):e0310519. doi: 10.1371/journal.pone.0310519. View Source
• [2] Tellier M, Ansa G, Murphy S. Differential effects of pre-mRNA splicing inhibitors on RNA polymerase II transcription. bioRxiv. 2023 Jan 16. doi: 10.1101/2023.01.16.524270. View Source